Cas no 859915-40-5 (5-(methylamino)thiophene-2-carboxylic acid)

• Product Name: 5-(methylamino)thiophene-2-carboxylic acid
• CAS No: 859915-40-5
• MF: C₆H₇NO₂S
• MW: 157.19
• CID: 5112933
• PubChem ID: 141504764
• Update Time: 2025-06-11

5-(methylamino)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(methylamino)-
• 5-(methylamino)thiophene-2-carboxylic acid

• Inchi： 1S/C6H7NO2S/c1-7-5-3-2-4(10-5)6(8)9/h2-3,7H,1H3,(H,8,9)
• InChI Key： GWYLWXIAWQTDQX-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(NC)=CC=1

Additional information on 5-(methylamino)thiophene-2-carboxylic acid

Comprehensive Overview of 5-(Methylamino)thiophene-2-carboxylic Acid (CAS No. 859915-40-5): Properties, Applications, and Research Insights

5-(Methylamino)thiophene-2-carboxylic acid (CAS No. 859915-40-5) is a specialized organic compound belonging to the thiophene derivative family. This compound has garnered significant attention in pharmaceutical and material science research due to its unique structural features, including a carboxylic acid group and a methylamino substituent. Its molecular formula, C₇H₇NO₂S, reflects a balance of reactivity and stability, making it a versatile intermediate in synthetic chemistry.

The compound's thiophene core is a five-membered heterocycle containing sulfur, which is increasingly studied for its role in drug design, particularly in kinase inhibitors and antimicrobial agents. Researchers are exploring its potential in small-molecule therapeutics, driven by the growing demand for novel bioactive compounds in oncology and infectious diseases. Recent publications highlight its utility in constructing molecular scaffolds for targeted drug delivery systems.

From a synthetic perspective, 5-(methylamino)thiophene-2-carboxylic acid serves as a critical building block for peptide mimetics and heterocyclic hybrids. Its carboxylic acid moiety enables facile conjugation with amines or alcohols, while the methylamino group offers opportunities for further functionalization. This dual reactivity aligns with current trends in fragment-based drug discovery, where modular synthesis accelerates lead optimization.

Analytical characterization of CAS No. 859915-40-5 typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These techniques confirm its structural integrity for high-value applications. Notably, its solubility profile—moderate in polar aprotic solvents like DMSO but limited in water—requires careful consideration in formulation studies, a topic frequently queried in pharmaceutical development forums.

In material science, derivatives of this compound exhibit promising electronic properties for organic semiconductors. The thiophene ring's electron-rich nature contributes to charge transport characteristics, relevant to flexible electronics and OLED technologies. Patent literature reveals its incorporation into conductive polymers, addressing sustainability challenges in next-generation devices.

Environmental and regulatory aspects of 5-(methylamino)thiophene-2-carboxylic acid are frequently discussed in REACH compliance databases. While not classified as hazardous under current guidelines, proper laboratory handling protocols are emphasized due to its potential irritant properties—a common concern in chemical safety searches. Storage recommendations (-20°C under inert atmosphere) reflect stability data from accelerated degradation studies.

The compound's commercial availability through specialty chemical suppliers has expanded with the rise of contract research organizations (CROs). Pricing trends correlate with demand from medicinal chemistry pipelines, particularly for structure-activity relationship (SAR) studies. Recent supplier catalogs note ≥95% purity grades as industry standard, with custom synthesis options for isotopic labeling (¹³C, ¹⁵N) to support metabolic pathway research.

Emerging applications in bioconjugation chemistry leverage the compound's ability to form stable amide linkages with biomolecules. This aligns with breakthroughs in antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs), frequently searched topics in cancer therapy innovations. Computational studies predict favorable binding affinities when incorporated into pharmacophore models of disease targets.

Academic interest in CAS No. 859915-40-5 is evidenced by its inclusion in over 50 SciFinder references since 2020, with particular focus on multi-component reactions and green chemistry syntheses. Microwave-assisted preparation methods have reduced reaction times by 60% compared to traditional protocols—a key advancement for high-throughput screening workflows.

Future research directions may explore its metal-organic framework (MOF) coordination chemistry or enzyme inhibition mechanisms. These potential applications respond to trending searches in catalysis and biocatalysis fields. The compound's structural versatility ensures its continued relevance across cross-disciplinary research initiatives.